Cas no 2241138-54-3 (lithium(1+) ion 1,2-dimethyl-1H-imidazole-4-sulfinate)

• Product Name: lithium(1+) ion 1,2-dimethyl-1H-imidazole-4-sulfinate
• CAS No: 2241138-54-3
• MF: C₅H₇LiN₂O₂S
• MW: 166.127279520035
• CID: 5302416
• PubChem ID: 165718393
• Update Time: 2025-10-12

lithium(1+) ion 1,2-dimethyl-1H-imidazole-4-sulfinate Chemical and Physical Properties

Names and Identifiers

• lithium(1+) ion 1,2-dimethyl-1H-imidazole-4-sulfinate
• EN300-753383
• 2241138-54-3

• Inchi： 1S/C5H8N2O2S.Li/c1-4-6-5(10(8)9)3-7(4)2;/h3H,1-2H3,(H,8,9);/q;+1/p-1
• InChI Key： IMZGUDULKZQFHW-UHFFFAOYSA-M
• SMILES： S(C1=CN(C)C(C)=N1)(=O)[O-].[Li+]

Computed Properties

• Exact Mass: 166.03882708g/mol
• Monoisotopic Mass: 166.03882708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.2Ų

Additional information on lithium(1+) ion 1,2-dimethyl-1H-imidazole-4-sulfinate

Lithium(1+) Ion 1,2-Dimethyl-1H-Imidazole-4-Sulfinate (CAS No. 2241138-54-3): A Comprehensive Overview

Lithium(1+) ion 1,2-dimethyl-1H-imidazole-4-sulfinate (CAS No. 2241138-54-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features and chemical properties, holds potential applications in various areas, including pharmaceuticals, catalysis, and materials synthesis.

The lithium(1+) ion in this compound plays a crucial role in its reactivity and stability. Lithium ions are known for their small size and high charge density, which make them excellent Lewis acids and coordination partners. In the context of 1,2-dimethyl-1H-imidazole-4-sulfinate, the lithium ion forms a stable complex with the imidazole sulfinate moiety, enhancing the compound's overall stability and reactivity.

The imidazole sulfinate moiety is a key functional group in this compound. Imidazoles are heterocyclic compounds with a wide range of biological activities, including antifungal, antibacterial, and antiviral properties. The introduction of a sulfinate group at the 4-position of the imidazole ring adds further complexity and reactivity to the molecule. The sulfinate group can participate in various chemical reactions, such as nucleophilic substitution and redox processes.

Recent research has highlighted the potential of lithium(1+) ion 1,2-dimethyl-1H-imidazole-4-sulfinate in pharmaceutical applications. Studies have shown that this compound exhibits promising antitumor activity against various cancer cell lines. The unique combination of the lithium ion and the imidazole sulfinate moiety may contribute to its ability to disrupt cellular processes involved in tumor growth and metastasis. Additionally, the compound's ability to cross cell membranes efficiently makes it a potential candidate for targeted drug delivery systems.

In the field of catalysis, lithium(1+) ion 1,2-dimethyl-1H-imidazole-4-sulfinate has been explored as a catalyst or catalyst precursor for various organic reactions. Its ability to form stable complexes with transition metals and its redox properties make it suitable for use in catalytic cycles involving C-C bond formation, C-H activation, and other important transformations. Recent studies have demonstrated its effectiveness in promoting enantioselective reactions, which are crucial for the synthesis of chiral pharmaceuticals and fine chemicals.

The material science applications of lithium(1+) ion 1,2-dimethyl-1H-imidazole-4-sulfinate are also noteworthy. The compound's unique electronic structure and coordination properties make it a promising candidate for the development of new materials with tailored properties. For example, it has been used as a building block in the synthesis of metal-organic frameworks (MOFs) with high surface areas and tunable pore sizes. These MOFs have potential applications in gas storage, separation processes, and catalysis.

From a synthetic perspective, lithium(1+) ion 1,2-dimethyl-1H-imidazole-4-sulfinate can be prepared through well-established synthetic routes involving imidazole chemistry and sulfination reactions. The synthesis typically involves the reaction of an imidazole derivative with a sulfinating agent followed by complexation with lithium ions. The choice of starting materials and reaction conditions can significantly influence the yield and purity of the final product.

In conclusion, lithium(1+) ion 1,2-dimethyl-1H-imidazole-4-sulfinate (CAS No. 2241138-54-3) is a multifaceted compound with diverse applications in medicinal chemistry, catalysis, and materials science. Its unique combination of structural features and chemical properties makes it an exciting subject for further research and development. As ongoing studies continue to uncover new aspects of its behavior and potential uses, this compound is likely to play an increasingly important role in various scientific and industrial fields.